Cas no 144174-46-9 (4-Chloro-2,2-dimethylpent-4-enenitrile)

• Product Name: 4-Chloro-2,2-dimethylpent-4-enenitrile
• CAS No: 144174-46-9
• MF: C₇H₁₀ClN
• MW: 143.614000797272
• CID: 2777191
• PubChem ID: 71345563
• Update Time: 2025-04-21

4-Chloro-2,2-dimethylpent-4-enenitrile Chemical and Physical Properties

Names and Identifiers

• DTXSID30771832
• 144174-46-9
• 4-Chloro-2,2-dimethylpent-4-enenitrile

• Inchi： 1S/C7H10ClN/c1-6(8)4-7(2,3)5-9/h1,4H2,2-3H3
• InChI Key： SKZADMSXDXIHMR-UHFFFAOYSA-N
• SMILES： ClC(=C)CC(C#N)(C)C

Computed Properties

• Exact Mass: 143.0501770Da
• Monoisotopic Mass: 143.0501770Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 23.8Ų